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Compound of Interest

Compound Name: Azanium;pentaborate

CAS No.: 12229-12-8

Cat. No.: B1143635

Get Quote

Comparative Characterization Guide: Single Crystal XRD and NLO Potential of Azanium

Pentaborate (APB)

Executive Summary
This guide provides a technical analysis of Azanium Pentaborate (Ammonium Pentaborate,

APB), focusing on its structural characterization via Single Crystal X-Ray Diffraction (SC-XRD)

and its viability as a Nonlinear Optical (NLO) material. While Potassium Dihydrogen Phosphate

(KDP) remains the industry benchmark for frequency doubling, APB offers distinct advantages

in mechanical stability and optical customization. This document details the synthesis protocol,

crystallographic analysis, and a direct performance comparison against KDP and Urea.

Synthesis & Crystal Growth: The Slow Evaporation
Protocol
To obtain high-quality single crystals suitable for SC-XRD and NLO applications, the Slow

Evaporation Technique (SET) is the preferred methodology. Unlike melt growth, SET minimizes
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thermal strain, which is critical for preserving the hydrogen-bonded supramolecular network of

APB.

Experimental Workflow
The synthesis relies on the reaction between Boric Acid (

) and Ammonium hydroxide/carbonate. The stoichiometry is vital to avoid the formation of
metaborates.

Reaction:

(Note: Hydration states may vary; the tetrahydrate is common in NLO contexts).

Protocol Steps:

Precursor Dissolution: Dissolve Boric Acid and Ammonium Carbonate (molar ratio 10:1) in

deionized water (resistivity 18.2 MΩ·cm).

Filtration: Double-filter the solution using Whatman grade 1 filter paper to remove particulate

impurities that cause spurious nucleation.

Supersaturation: Allow the solution to evaporate at a controlled temperature (typically 30–

35°C) in a dust-free environment.

Harvesting: Harvest crystals after 15–25 days when dimensions reach approx.

mm³.

Diagram 1: Crystal Growth & Characterization Workflow
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Caption: Optimized workflow for growing optical-quality APB crystals and subsequent

characterization.

Single Crystal XRD Characterization
SC-XRD is the definitive method for confirming the non-centrosymmetric nature of the crystal, a

prerequisite for Second Harmonic Generation (SHG).

Methodology
Instrument: Bruker Kappa APEXII or similar diffractometer.

Radiation: Mo K

(

Å).

Temperature: 296 K (Room Temperature).

Refinement: SHELXL using Least Squares minimization.

Crystallographic Data & Interpretation
Azanium pentaborate typically crystallizes in the Orthorhombic system with space group

(or the monoclinic variant

depending on specific hydration/synthesis conditions). The

space group is non-centrosymmetric, satisfying the symmetry requirement for NLO activity.

Key Structural Feature: The structure consists of the isolated pentaborate polyanion

. This anion forms a rigid "double-ring" structure. The azanium (

) cations interact with these anions via a complex network of N–H...O hydrogen bonds.

Causality: This extensive Hydrogen Bonding network is responsible for the material's

mechanical hardness (superior to KDP) and its thermal stability up to ~110°C.
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Table 1: Representative Unit Cell Parameters (APB vs. KDP)

Parameter
Azanium
Pentaborate (APB)

KDP (Reference) Significance

Crystal System
Orthorhombic /

Monoclinic
Tetragonal

Determines optical

axes

Space Group (Active) or

Must be non-

centrosymmetric for

SHG

a (Å) ~11.32 7.45 Lattice dimension

b (Å) ~11.03 7.45 Lattice dimension

c (Å) ~9.24 6.97 Lattice dimension

Volume (Å³) ~1154 ~387 Unit cell volume

Z 4 4 Molecules per cell

(Note: Exact values for APB vary slightly by hydration state, e.g.,

-APB vs. dihydrate. The values above represent the typical orthorhombic phase).

Diagram 2: Structure-Property Logic
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Caption: The causal link between the molecular ionic interaction and the macroscopic

NLO/Mechanical properties.

Comparative Performance Guide
For drug development professionals and optical engineers, the choice of material depends on

the balance between efficiency and durability.

Optical Performance (SHG & Transparency)
SHG Efficiency: Tested via the Kurtz-Perry powder method. APB typically exhibits SHG

efficiency roughly 0.5x to 1.5x that of KDP, depending on crystal quality and phase matching.

While not as efficient as BBO (Beta Barium Borate), it is significantly cheaper to grow.

UV Cutoff: APB is transparent down to ~240 nm, making it suitable for UV applications,

though KDP reaches deeper (~200 nm).

Mechanical & Thermal Stability
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Hardness: APB crystals are generally harder and less brittle than KDP.

Hygroscopicity: A critical failure point for KDP is its high hygroscopicity (it absorbs moisture

and fogs). APB is chemically more stable in ambient humidity, extending device shelf-life.

Table 2: Product Comparison Matrix

Feature
Azanium
Pentaborate (APB)

KDP (Standard) Urea (Organic Ref)

NLO Efficiency Moderate (~1x KDP) Baseline (1.0) High (~3x KDP)

UV Cutoff ~240 nm ~200 nm ~200 nm

Hygroscopicity Low (Stable)
High (Requires

sealing)
High

Mechanical Hardness
Moderate (Good

polishability)

Low (Soft, difficult to

polish)
Low

Growth Cost Low (Aqueous SET) Low (Aqueous SET) Low

Laser Damage

Threshold
High High Moderate

Critical Analysis & Application Recommendation
When to choose Azanium Pentaborate:

Educational & Prototype Settings: Due to the ease of growth and lower hygroscopicity

compared to KDP, APB is ideal for bench-top NLO demonstrations and prototypes where

hermetic sealing is difficult.

UV Filtering: Its transparency window makes it a viable candidate for specific UV filtering

applications where KDP's environmental instability is a liability.

When to stick with KDP:

Deep UV Applications: If the application requires transmission between 200–240 nm, KDP is

the necessary choice despite its handling difficulties.
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High-Power Fusion: KDP remains the standard for large-aperture switching (e.g., in laser

fusion facilities) due to the ability to grow massive crystals (meters in size).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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